Cas no 5588-10-3 (methoxyphenamine hydrochloride)

• Product Name: methoxyphenamine hydrochloride
• CAS No: 5588-10-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD00034832
• CID: 46030
• PubChem ID: 57654358
• Update Time: 2025-10-30

methoxyphenamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methoxyphenamine hydrochloride
• Methoxyphenamine HCL
• NSC-65644
• (+-)-[2-(2-Methoxy-phenyl)-1-methyl-aethyl]-methyl-amin,Hydrochlorid
• (+-)-[2-(2-methoxy-phenyl)-1-methyl-ethyl]-methyl-amine,hydrochloride
• 2-Methoxy-N,α-dimethylbenzeneethanamine hydrochloride
• NSC 65644
• 2-Methoxyphenamine hydrochloride
• alpha-(2-Methoxyphenyl)-beta-methylaminopropane hydrochloride
• Methoxiphenadrin hydrochloride
• HY-B1694A
• OMMA Hydrochloride
• Methoxyphenamine hydrochloride [JAN]
• .beta.-(o-Methoxyphenyl)isopropylmethylamine hydrochloride
• EN300-92938
• Phenethylamine, o-methoxy-N,alpha-dimethyl-, hydrochloride
• NSC65644
• 2-Methoxy-N,alpha-dimethylbenzeneethanamine hydrochloride
• (.BETA.-(O-METHOXYPHENYL)-ISOPROPYL-METHYLAMINE HYDROCHLORIDE
• beta-(o-Methoxyphenyl)isoptropylmethylamine hydrochloride
• Q27261024
• Benzeneethanamine, 2-methoxy-N,alpha-dimethyl-, hydrochloride
• CHEMBL1985928
• CS-5326
• Methoxyphenamine (Hydrochloride)
• Benzeneethanamine, 2-methoxy-N,2-dimethyl-, hydrochloride
• DTXSID301026187
• Orthoxine hydrochloride
• EINECS 226-993-2
• METHOXYPHENAMINE HYDROCHLORIDE [MART.]
• METHOXYPHENAMINE HYDROCHLORIDE [WHO-DD]
• 52V8BVV7FX
• o-Methoxy-N,alpha-dimethylphenethylamine hydrochloride
• Z1691545280
• AS-60392
• BCP13462
• .alpha.-(2-Methoxyphenyl)-.beta.-methylaminopropane hydrochloride
• UNII-52V8BVV7FX
• METHOXYPHENAMINEHYDROCHLORIDE
• CHEBI:31830
• Benzeneethanamine, 2-methoxy-N,.alpha.-dimethyl-, hydrochloride
• s3640
• Phenethylamine, .alpha.-dimethyl-, hydrochloride
• Ortodrinex hydrochloride
• Phenamine (TN)
• D01635
• 2-methoxy-N-methylamphetamine Hydrochloride
• 5588-10-3
• [1-(2-methoxyphenyl)propan-2-yl](methyl)amine hydrochloride
• Methoxyphenamine hydrochloride [USP:JAN]
• .beta.-(o-Methoxyphenyl)isoptropylmethylamine hydrochloride
• Phenethylamine, o-methoxy-N, alpha-dimethyl-, hydrochloride
• o-Methoxy-N,.alpha.-dimethylphenethylamine hydrochloride
• WLN: 1OR B1Y1&M1 &GH
• AKOS037515633
• METHOXYPHENAMINE HYDROCHLORIDE [MI]
• Proasma hydrochloride
• Methoxyphenamine hydrochloride (JAN)
• Phenethylamine, N,alpha-dimethyl-o-methoxy-, hydrochloride
• o-Methoxy-N, .alpha.-dimethylphenethylamine hydrochloride
• beta-(o-Methoxyphenyl)isopropylmethylamine hydrochloride
• SCHEMBL208636
• Methoxyphenamine hydrochloride, >=99%
• E73750
• Benzeneethanamine,2-dimethyl-, hydrochloride
• 2-Methoxymethamphetamine (hydrochloride)
• 1ST10655A
• Methoxyphenamine Hydrochloride (1mg/ml in Acetonitrile)
• o-Methoxy-N, alpha-dimethylphenethylamine hydrochloride
• CCG-266687
• Methoxyphenaminium chloride
• N,alpha-Dimethyl-o-methoxy-phenethylamine hydrochloride
• 1-(2-methoxyphenyl)-N-methylpropan-2-amine;hydrochloride
• 1-(O-METHOXYPHENYL)-2-METHYLAMINO-PROPANE HYDROCHLORIDE
• o-Methoxymethamphetamine hydrochloride
• 1-(2-methoxyphenyl)-N-methylpropan-2-amine hydrochloride
• FGSJNNQVSUVTPW-UHFFFAOYSA-N

• MDL： MFCD00034832
• Inchi： 1S/C11H17NO.ClH/c1-9(12-2)8-10-6-4-5-7-11(10)13-3;/h4-7,9,12H,8H2,1-3H3;1H
• InChI Key： FGSJNNQVSUVTPW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1CC(C)NC

Computed Properties

• Exact Mass: 215.10800
• Monoisotopic Mass: 215.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.951 g/cm3
• Melting Point: 129-131°
• Boiling Point: 252.3 oCat 760 mmHg
• Flash Point: 102.6 oC
• PSA: 21.26000
• LogP: 3.03850
• Solubility: Not determined

methoxyphenamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：SH8050000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R22

Additional information on methoxyphenamine hydrochloride

Methoxyphenamine Hydrochloride (CAS No. 5588-10-3): A Comprehensive Overview

Methoxyphenamine hydrochloride, a compound with the chemical formula C₉H₁₃N₂O₂·HCl, is a derivative of phenethylamine and has garnered significant attention in the field of pharmaceutical research. The compound is identified by its unique CAS number, 5588-10-3, which distinguishes it in the vast registry of chemical substances. This introduction aims to provide an in-depth exploration of methoxyphenamine hydrochloride, covering its chemical properties, pharmacological effects, and the latest research findings that underscore its potential in modern medicine.

The structure of methoxyphenamine hydrochloride exhibits a phenethylamine core, which is a common scaffold in many psychoactive and pharmacologically active compounds. The presence of a methoxy group at the para position relative to the amine functionality introduces additional electronic and steric effects that modulate its biological activity. This structural feature has been explored in various research studies to understand its interaction with biological targets, particularly neurotransmitter receptors.

In terms of pharmacological properties, methoxyphenamine hydrochloride has been investigated for its potential role as an adrenergic receptor agonist. Its ability to interact with α- and β-adrenergic receptors makes it a candidate for therapeutic applications in conditions such as hypertension, asthma, and other cardiovascular disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Recent studies have delved into the neuropharmacological effects of methoxyphenamine hydrochloride. Research indicates that this compound may exhibit both stimulant and anxiolytic properties, depending on the dosing regimen and receptor interactions. The modulation of neurotransmitter systems such as dopamine and norepinephrine suggests potential applications in treating neurodegenerative diseases and cognitive disorders. For instance, preliminary findings suggest that methoxyphenamine hydrochloride might have neuroprotective effects against oxidative stress-induced neuronal damage, a mechanism relevant to conditions like Parkinson's disease.

The synthesis of methoxyphenamine hydrochloride involves multi-step organic reactions, typically starting from phenethylamine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and selective oxidation play crucial roles in constructing the desired molecular framework.

Evaluation of methoxyphenamine hydrochloride in preclinical models has provided valuable insights into its therapeutic potential. Animal studies have demonstrated its efficacy in reducing inflammation and pain responses, making it a candidate for developing novel analgesics. Additionally, its interaction with cytochrome P450 enzymes has been studied to assess potential drug-drug interactions, which is critical for safe clinical application.

The pharmacokinetics of methoxyphenamine hydrochloride are influenced by factors such as absorption, distribution, metabolism, and excretion (ADME). Studies have shown that the compound exhibits moderate oral bioavailability and a relatively short half-life, necessitating careful dosing strategies for therapeutic efficacy. Advances in pharmacokinetic modeling have helped optimize delivery systems to enhance stability and prolong action.

From a regulatory perspective, methoxyphenamine hydrochloride must comply with stringent guidelines set by global health authorities such as the FDA and EMA. These regulations ensure that the compound is safe for human use and that its benefits outweigh potential risks. Clinical trials are essential to gather comprehensive data on its safety profile and therapeutic efficacy before it can be approved for medical use.

The future directions of research on methoxyphenamine hydrochloride are promising. Investigating its role in complex neurological disorders and exploring novel delivery mechanisms are key areas of focus. Collaborative efforts between academia and industry are vital to translate laboratory findings into clinical applications that can benefit patients worldwide.